6-[(3-Phenylpropyl)amino]-1,3-benzoxazol-2(3H)-one

• CAS RN: 113207-18-4
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 6-(3-phenylpropylamino)-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C16H16N2O2/c19-16-18-14-9-8-13(11-15(14)20-16)17-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,8-9,11,17H,4,7,10H2,(H,18,19)
• InChI Key: FPNNPEPPWHRWNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC2=CC3=C(C=C2)NC(=O)O3

Description

6-[(3-Phenylpropyl)amino]-1,3-benzoxazol-2(3H)-one is a useful research compound. Its molecular formula is C16H16N2O2 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-amino-2-benzoxazolone (6.00 g) and molecular sieves 4A (10.0 g) in dry benzene (100 ml) was added 3-phenylpropanal (5.25 ml), and then the mixture was stirred at room temperature for 1 hour. Methanol (150 ml) was combined with this and sodium borohydride (1.50 g) was added in portions at room temperature. The reaction mixture was filtered, the filtrate was concentrated and 5% sodium bicarbonate was added. The organic material was extracted with dichloromethane. The dichloromethane phase was separated, washed with brine. Drying and removal of solvent under reduced pressure gave a crude product which was crystallized from hot ethanol to afford 7.07 g of the title compound: mp 129°-130° C.